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Compound of Interest

Compound Name: Ethanesulfonic acid

Cat. No.: B146906 Get Quote

An In-depth Review of the Properties, Synthesis, and Applications of Ethanesulfonic Acid in

Scientific Research and Pharmaceutical Development.

Abstract
Ethanesulfonic acid (CAS No. 594-45-6) is a versatile and robust organic acid with significant

applications across various scientific disciplines, particularly in pharmaceutical sciences and

biochemical research. Its strong acidic nature, coupled with its stability and solubility, makes it a

valuable tool for researchers and drug development professionals. This technical guide

provides a detailed overview of the fundamental properties of ethanesulfonic acid,

comprehensive experimental protocols for its synthesis, and an in-depth exploration of its

applications as a catalyst, buffering agent, and a counter-ion in the formation of

pharmaceutically acceptable salts.

Core Properties of Ethanesulfonic Acid
Ethanesulfonic acid, also known as esylic acid, is the second simplest alkanesulfonic acid. Its

key quantitative properties are summarized below for easy reference.
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Property Value Reference

CAS Number 594-45-6 [1][2][3]

Molecular Formula C₂H₆O₃S [1][2]

Molecular Weight 110.13 g/mol [1][2][3]

Appearance Colorless liquid [1]

Density 1.35 g/mL

Melting Point -17 °C

Boiling Point 122-123 °C at 0.01 mmHg

Solubility in Water Soluble

pKa -1.68

Synthesis of Ethanesulfonic Acid: Experimental
Protocols
Several methods have been established for the synthesis of ethanesulfonic acid. The

following section details a common and effective experimental protocol.

Synthesis from Ethyl Iodide
This classic method involves the reaction of ethyl iodide with ammonium sulfite, followed by a

series of purification steps.

Experimental Protocol:

Reaction: In a round-bottom flask equipped with a reflux condenser, combine 20 g of ethyl

iodide and a solution of 20 g of crystallized ammonium sulfite in 40 ml of water.[1][2]

Reflux: Heat the mixture to a boil under reflux for approximately 6 hours, or until the ethyl

iodide has completely dissolved.[1][2]

Ammonia Removal: Add 100 ml of water to the reaction mixture and then add 30 g of lead

oxide. Boil the solution to expel all ammonia. This step results in the formation of the lead
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salt of ethylsulfonic acid and lead iodide.[1][2]

Filtration: Allow the solution to cool, which will cause the lead iodide to precipitate. Remove

the lead iodide by filtration.[1][2]

Sulfide Precipitation: Pass hydrogen sulfide gas through the filtrate until no more lead sulfide

precipitates. This step decomposes the lead salt of ethylsulfonic acid.[1][2]

Purification: Filter off the lead sulfide. Neutralize the filtrate by adding an excess of barium

carbonate (approximately 20 g).[1][2]

Isolation: Filter the solution again and evaporate the filtrate, which contains barium

ethylsulfonate, to obtain the product. The final yield is approximately 90%.[1]
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Synthesis of Ethanesulfonic Acid from Ethyl Iodide.

Applications in Research and Drug Development
Ethanesulfonic acid's utility in the scientific and pharmaceutical fields is multifaceted, ranging

from its use as a catalyst to its critical role in drug formulation.

Catalysis in Organic Synthesis
Similar to other sulfonic acids like methanesulfonic acid, ethanesulfonic acid can act as a

strong acid catalyst in various organic reactions, including esterification, alkylation, and

polymerization.[4] Its high acidity and non-oxidizing nature make it an effective and clean
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catalyst, often leading to higher yields and fewer byproducts compared to traditional mineral

acids.

Buffering Agent in Biochemical Assays
Ethanesulfonic acid and its conjugate base can be used to prepare buffer solutions for

biochemical and biological experiments. While not as common as Good's buffers like MES (2-

(N-morpholino)ethanesulfonic acid), it can be employed in specific applications where a

simple alkylsulfonate buffer is desired. The pKa of ethanesulfonic acid is very low, making it

suitable for creating highly acidic buffer systems.

Experimental Protocol for Buffer Preparation (General):

Dissolution: Dissolve the desired molarity of ethanesulfonic acid in deionized water.

pH Adjustment: Carefully add a strong base, such as sodium hydroxide (NaOH), dropwise

while monitoring the pH with a calibrated pH meter until the desired pH is reached.

Volume Adjustment: Adjust the final volume with deionized water to achieve the target buffer

concentration.

Sterilization: If for biological use, sterilize the buffer solution by autoclaving or filtration.
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General Workflow for Preparing an Ethanesulfonic Acid Buffer.

Formation of Pharmaceutically Acceptable Salts
A significant application of ethanesulfonic acid in drug development is its use as a counter-ion

to form ethanesulfonate (esylate) salts of active pharmaceutical ingredients (APIs). This is a
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common strategy to improve the physicochemical properties of a drug, such as its solubility,

stability, and bioavailability.[3]

The formation of an esylate salt can offer several advantages:

Enhanced Solubility: Many APIs are poorly soluble in water in their free base or free acid

form. Conversion to a salt can significantly improve aqueous solubility, which is often crucial

for oral and parenteral drug delivery.[3]

Improved Stability: Esylate salts can exhibit better thermal and chemical stability compared

to the free form of the drug, which can be advantageous during manufacturing and storage.

[3]

Modified Dissolution Rate: The choice of the counter-ion can influence the dissolution rate of

the API, allowing for the modulation of the drug's release profile.

A notable example is the synthesis of nintedanib esylate, where ethanesulfonic acid is used

to form the salt of the active drug nintedanib.[5]
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Role of Ethanesulfonic Acid in API Salt Formation.

Conclusion
Ethanesulfonic acid is a fundamental chemical with significant and diverse applications in

both academic research and the pharmaceutical industry. Its straightforward synthesis, strong

acidic properties, and ability to form stable salts make it an invaluable tool for organic chemists,
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biochemists, and formulation scientists. This guide has provided a comprehensive overview of

its core properties, detailed experimental protocols for its synthesis, and highlighted its key

applications, underscoring its importance in modern scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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